Cas no 17067-65-1 (Benzene,1,1',1''-[(chloromethyl)silylidyne]tris-)

• Product Name: Benzene,1,1',1''-[(chloromethyl)silylidyne]tris-
• CAS No: 17067-65-1
• MF: C₁₉H₁₇ClSi
• MW: 308.876785039902
• CID: 209089
• PubChem ID: 261116
• Update Time: 2025-04-19

Benzene,1,1',1''-[(chloromethyl)silylidyne]tris- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1',1''-[(chloromethyl)silylidyne]tris-
• (CHLOROMETHYL)(TRIPHENYL)SILANE
• chloromethyl(triphenyl)silane
• (Chlormethyl)-triphenylsilan
• (chloromethyl)triphenylsilane
• (chloromethyl)-triphenylsilane
• AC1L64LD
• AC1Q3H7D
• AR-1A7532
• Chlormethyl-triphenyl-silan
• chloromethyltriphenylsilane
• chloromethyl-triphenyl-silane
• CTK4D3670
• KST-1A1976
• NSC93017
• 17067-65-1
• DTXSID30293923
• NSC-93017
• Silane, (chloromethyl)triphenyl-
• TWLQFXVRXFUAMZ-UHFFFAOYSA-N
• SCHEMBL3235645

• Inchi： 1S/C19H17ClSi/c20-16-21(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H,16H2
• InChI Key： TWLQFXVRXFUAMZ-UHFFFAOYSA-N
• SMILES： ClC[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 308.07891
• Monoisotopic Mass: 308.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.12
• Boiling Point: 380°Cat760mmHg
• Flash Point: 204.7°C
• Refractive Index: 1.606
• PSA: 0
• LogP: 3.35310